molecular formula C18H22N2O2 B1252198 Fumigaclavine A CAS No. 6879-59-0

Fumigaclavine A

Cat. No. B1252198
CAS RN: 6879-59-0
M. Wt: 298.4 g/mol
InChI Key: GJSSYQDXZLZOLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Fumigaclavine A (FCA) is a polyketide natural product isolated from the fungus Fusarium moniliforme. It is a member of the fumigaclavine family of compounds, which are secondary metabolites produced by fungi. FCA has been studied extensively due to its potential applications in medicine and biotechnology. It has been found to have a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. Additionally, FCA has been shown to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurological disorders.

Scientific Research Applications

Anti-Cancer Potential

Fumigaclavine C, a derivative of Fumigaclavine A, has demonstrated anti-cancer properties. A study by Li et al. (2013) found that Fumigaclavine C, isolated from Aspergillus fumigatus, exhibited significant cytotoxicity towards MCF-7 breast cancer cells. The compound induced apoptosis in these cells through the modulation of apoptotic protein expressions and down-regulation of the NF-kappa-B cell survival pathway (Li et al., 2013).

Therapeutic Potential in Colitis

Research by Wu et al. (2005) and Guo et al. (2015) explored the effects of Fumigaclavine C in experimental colitis models. Wu et al. (2005) observed that Fumigaclavine C reduced weight loss, mortality rate, and inflammatory cytokines in mice with colitis. Similarly, Guo et al. (2015) found that oral administration of Fumigaclavine C attenuated symptoms of colitis and suppressed pro-inflammatory cytokines (Wu et al., 2005); (Guo et al., 2015).

Liver Injury Treatment

Zhao et al. (2004) investigated Fumigaclavine C's role in treating liver injury. Their study indicated that Fumigaclavine C improved liver injury in mice by inhibiting lymphocyte activation and adhesion, as well as reducing TNF-α production (Zhao et al., 2004).

Potential in Cardiovascular Disease

Ma et al. (2006) discovered that Fumigaclavine C from endophytic fungus exhibited vasorelaxant actions in isolated rat aortic rings, suggesting its potential use in vascular protection and treatment of cardiovascular diseases (Ma et al., 2006).

Anti-Obesity Effects

Yu et al. (2019) found that Fumigaclavine C reduced adipogenesis in 3T3-L1 adipocytes and decreased lipid accumulation in obese mice. This suggests its potential as an anti-obesity agent (Yu et al., 2019).

Immunomodulatory Properties

Research by Yu et al. (2017) demonstrated that Fumigaclavine C exhibits anti-inflammatory effects by suppressing high mobility group box protein 1 relocation and release, highlighting its immunomodulatory potential (Yu et al., 2017).

Mechanism of Action

Target of Action

Fumigaclavine A is a clavine alkaloid and a mycotoxin produced by the fungus Aspergillus fumigatus . The primary targets of this compound are fungi and bacteria . It is believed to hinder their growth by disrupting their cell membranes .

Mode of Action

Although the precise mechanism of action for this compound remains incompletely understood, it is believed to disrupt the cell membranes of fungi and bacteria, leading to cell death . This disruption likely interferes with essential cellular processes, such as nutrient uptake and waste removal, ultimately leading to the death of the microorganism.

Biochemical Pathways

It is known that this compound is part of a gene cluster that mediates the biosynthesis of fumiclavanine c, another fungal ergot alkaloid . This biosynthesis involves several steps, including the condensation of dimethylallyl diphosphate (DMAP) and tryptophan to form 4-dimethylallyl-L-tryptophan .

Result of Action

The result of this compound’s action is the death of targeted fungi and bacteria . By disrupting their cell membranes, this compound prevents these microorganisms from carrying out essential life processes, leading to their death .

Action Environment

This compound is produced by Aspergillus fumigatus, a fungus that can grow in a variety of environments, ranging from decayed organic matter in the environment to space station cupolas . This suggests that this compound may be stable and effective in a wide range of environmental conditions.

Safety and Hazards

The material is believed to be non-hazardous. Avoid inhalation, and contact with eyes, skin, and clothing. Avoid repeated or prolonged exposure. Wear protective clothing .

Biochemical Analysis

Biochemical Properties

Fumigaclavine A plays a pivotal role in biochemical reactions, particularly due to its interaction with various enzymes and proteins. It is known to interact with enzymes involved in ergoline biosynthesis, such as dimethylallyltryptophan synthase. These interactions are essential for the compound’s antibacterial activity, as they inhibit the growth of certain bacterial strains by disrupting their metabolic processes .

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. It has been shown to influence cell signaling pathways, particularly the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation and apoptosis. Additionally, this compound affects gene expression by modulating the activity of transcription factors, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as proteins and enzymes, altering their activity. For instance, this compound inhibits the activation of proteinases by interfering with signaling cascades. This inhibition is crucial for its antibacterial properties, as it prevents the degradation of essential cellular components in bacteria .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity may decrease over extended periods due to degradation. Long-term exposure to this compound can lead to sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits beneficial effects, such as antibacterial activity and modulation of immune responses. At higher doses, this compound can cause toxic or adverse effects, including liver damage and disruption of normal cellular processes. These threshold effects highlight the importance of dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to ergoline biosynthesis. It interacts with enzymes such as dimethylallyltryptophan synthase and other cofactors, influencing metabolic flux and metabolite levels. These interactions are crucial for the compound’s biosynthesis and its subsequent biological activity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes. These interactions influence the compound’s localization and accumulation within specific tissues, affecting its overall activity and function .

Subcellular Localization

This compound exhibits specific subcellular localization, which is essential for its activity and function. The compound is directed to particular compartments or organelles through targeting signals and post-translational modifications. This localization is crucial for its interaction with specific biomolecules and its subsequent biological effects .

properties

IUPAC Name

[(6aR,9R,10S,10aR)-7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-10-yl] acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O2/c1-10-9-20(3)15-7-12-8-19-14-6-4-5-13(16(12)14)17(15)18(10)22-11(2)21/h4-6,8,10,15,17-19H,7,9H2,1-3H3/t10-,15-,17-,18+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GJSSYQDXZLZOLR-ONUGHKICSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(C2CC3=CNC4=CC=CC(=C34)C2C1OC(=O)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CN([C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2[C@H]1OC(=O)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40988499
Record name Fumigaclavine A
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40988499
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

298.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6879-59-0
Record name Fumigaclavine A
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=6879-59-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Fumigaclavine A
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006879590
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Fumigaclavine A
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40988499
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name FUMIGACLAVINE A
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DV9FK5AO1K
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Fumigaclavine A
Reactant of Route 2
Reactant of Route 2
Fumigaclavine A
Reactant of Route 3
Fumigaclavine A
Reactant of Route 4
Fumigaclavine A
Reactant of Route 5
Reactant of Route 5
Fumigaclavine A
Reactant of Route 6
Reactant of Route 6
Fumigaclavine A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.